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Compound of Interest

Compound Name: Casbene

Cat. No.: B1241624 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Casbene is not readily available in

public domains. The following guidance is based on general principles of laboratory safety and

information available for structurally related compounds. It is imperative to handle Casbene
with caution and to conduct a thorough, site-specific risk assessment before commencing any

work. This guide is intended to provide essential safety protocols, personal protective

equipment (PPE) recommendations, and operational plans for researchers, scientists, and drug

development professionals.

Hazard Assessment
While specific hazard classifications for Casbene are not fully documented, its chemical

structure as a diterpene hydrocarbon suggests it should be handled with care. As a

precautionary measure, it is prudent to treat Casbene as a potential skin and eye irritant and to

minimize inhalation exposure.

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet (SDS) for Casbene, quantitative data such

as occupational exposure limits (OELs), vapor pressure, and specific toxicity values are not

available. The following table summarizes key physical and chemical properties that have been

computationally predicted.
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Property Value Source

Molecular Formula C₂₀H₃₂ [1][2][3]

Molecular Weight 272.47 g/mol [1]

Appearance
Not specified (likely an oil or

solid)

Boiling Point Not determined

Flash Point Not determined

Vapor Pressure Not determined

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to ensure personal safety when handling Casbene,

especially given the lack of specific hazard data.
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Body Part PPE Recommendation Material/Standard

Hands Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended for handling

most organic compounds.

Always inspect gloves for tears

or punctures before use.

Eyes

Safety glasses with side

shields or chemical splash

goggles.

Must conform to EN166 or

ANSI Z87.1 standards.

Body Laboratory coat.

A standard cotton lab coat

should be worn at all times.

Consider a chemically resistant

apron if there is a risk of

splashing.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood.

If there is a potential for

aerosolization or if working

outside of a fume hood, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary based on

your risk assessment.

Operational Plan: Safe Handling and Disposal
Engineering Controls

Ventilation: Always handle Casbene in a properly functioning chemical fume hood to

minimize the risk of inhalation.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.

Work Practices
Avoid Contact: Minimize all direct contact with the skin and eyes.
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Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling Casbene and before leaving the laboratory.

Quantity: Use the smallest quantity of Casbene necessary for the experiment to minimize

waste and potential exposure.

Container Handling: Keep containers of Casbene tightly closed when not in use to prevent

the release of potential vapors.

Experimental Protocol: General Handling Procedure
Preparation: Before starting work, ensure the chemical fume hood is operational and all

necessary PPE is correctly donned.

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to contain any potential dust or vapors.

In Solution: When working with Casbene in a solution, perform all manipulations within the

fume hood.

Post-Handling: After completing the experimental work, decontaminate all surfaces and

equipment. Remove and dispose of PPE in the appropriate waste stream.

Disposal Plan
The disposal of Casbene and any contaminated materials must comply with all local, state, and

federal regulations for hazardous waste.

Waste Classification: Treat all waste containing Casbene as hazardous chemical waste.

Waste Collection:

Collect all liquid waste containing Casbene in a designated, properly labeled, and sealed

hazardous waste container.

Collect all solid waste contaminated with Casbene, such as used gloves, absorbent

materials from spills, and empty containers, in a separate, clearly labeled hazardous

waste container.
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Container Labeling: Ensure all waste containers are clearly labeled with the words

"Hazardous Waste" and the full chemical name "Casbene."

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed professional waste

disposal service.

Safety and Handling Workflow
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Caption: Workflow for the safe handling and disposal of Casbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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